Cas no 501418-06-0 (1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid)

1,1a,6,6a-Tetrahydrocyclopropa[a]indene-1-carboxylic acid is a structurally unique bicyclic compound featuring a fused cyclopropane-indene system with a carboxylic acid functional group. This configuration imparts notable rigidity and reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex polycyclic frameworks. Its strained cyclopropane ring enhances reactivity in ring-opening and cycloaddition reactions, while the carboxylic acid group allows for further derivatization. The compound’s stability under controlled conditions ensures consistent performance in applications such as pharmaceutical synthesis and materials science. Its distinct molecular architecture offers opportunities for exploring novel reaction pathways and functional group transformations.

1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid structure

501418-06-0 structure

Product Name:1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid

CAS No:501418-06-0

MF:C₁₁H₁₀O₂

MW:174.195903301239

MDL:MFCD05863464

CID:1559755

PubChem ID:249470

Update Time:2025-06-07

1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-
- 1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid
- 501418-06-0
- AKOS026730393
- BVA41806
- SCHEMBL16450274
- 1H,1aH,2H,6bH-cyclopropa[a]indene-1-carboxylic acid
- NSC-67823
- NSC67823
- 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid
- 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylicacid
- EN300-89587
- MDL： MFCD05863464
- Inchi： 1S/C11H10O2/c12-11(13)10-8-5-6-3-1-2-4-7(6)9(8)10/h1-4,8-10H,5H2,(H,12,13)
- InChI Key： PPNDVQGPAPLJNH-UHFFFAOYSA-N
- SMILES： OC(C1C2C3C=CC=CC=3CC21)=O

Computed Properties

Exact Mass: 174.0681
Monoisotopic Mass: 174.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 347.7±31.0 °C at 760 mmHg
Flash Point: 156.6±19.5 °C
PSA: 37.3
Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Pricemore >>

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